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Introduction

Samarium-Cobalt (SmCo) permanent magnets are a class of rare-earth magnets renowned for
their exceptional thermal stability over a wide temperature range, from cryogenic environments
to elevated temperatures.[1][2] This characteristic, combined with their high magnetic strength
and excellent corrosion resistance, makes them indispensable in a variety of demanding
applications, including aerospace, medical devices, and scientific instrumentation where
performance at low temperatures is critical.[3] This technical guide provides a comprehensive
overview of the thermal stability of SmCo magnets at cryogenic temperatures, with a focus on
their magnetic properties, the experimental methods used for their characterization, and a
summary of key performance data.

SmCo magnets are broadly categorized into two main families: SmCos (often written as
SmiCos) and Sm2Co17.[3][4] Both types exhibit excellent performance at cryogenic
temperatures.[5] A significant advantage of SmCo magnets over Neodymium (NdFeB) magnets
at low temperatures is that they do not undergo a spin reorientation, a phenomenon that can
cause a decrease in remanence in NdFeB magnets at cryogenic temperatures.[5]
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Magnetic Properties of SmCo Magnets at Cryogenic
Temperatures

The magnetic properties of permanent magnets are temperature-dependent. For SmCo
magnets, cooling to cryogenic temperatures generally leads to an enhancement of their key
magnetic characteristics. The primary parameters of interest are the remanence (Br), which is a
measure of the magnetic flux density remaining in a magnet after the removal of an external
magnetic field, and the intrinsic coercivity (Hci), which indicates the magnet's resistance to
demagnetization.

As the temperature decreases, the magnetic domains within the SmCo material become more
stable, which reduces the internal energy that could disrupt the alignment of magnetic
moments.[2] This leads to a modest increase in remanence (Br) and a significant increase in
intrinsic coercivity (Hci).[5] The increase in Hci can be quite dramatic, with some studies
showing it can double or even triple between room temperature and absolute zero.[5] This
enhanced resistance to demagnetization at cryogenic temperatures is a key advantage of
SmCo magnets.

Quantitative Data on Cryogenic Magnetic Properties

The following tables summarize the magnetic properties of various grades of SmCos and
Sm2Co17 magnets at room temperature and provide available data at cryogenic temperatures.
It is important to note that comprehensive tabulated data for cryogenic temperatures is not
always readily available from manufacturers, and the values presented here are compiled from
various sources, including datasheets and research articles.

Table 1: Typical Magnetic Properties of Sintered SmCos Magnets at Room Temperature
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o Maximum
. Intrinsic
Remanence Coercive . Energy
Grade Coercivity
(Br) Force (Hch) (Hci) Product
ci
(BH)max
T (kG) kA/m (kOe) kA/m (kOe) kJ/m3 (MGOe)
0.80-0.85 (8.0-
SmCo16 6.5) 620 (7.8) 1830 (23) 111-127 (14-16)
0.85-0.90 (8.5-
SmCo18 5.0) 653 (8.2) 1830 (23) 127-143 (16-18)
0.90-0.95 (9.0-
SmCo020 a5) 676 (8.5) 1830 (23) 143-159 (18-20)
0.93-0.98 (9.3-
SmCo22 0.8) 700 (8.8) 1830 (23) 159-175 (20-22)

Data sourced
from
manufacturer
datasheets.[6][7]

Table 2: Typical Magnetic Properties of Sintered Sm2Co17 Magnets at Room Temperature
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. Maximum
. Intrinsic
Remanence Coercive . Energy
Grade Coercivity
(Br) Force (Hcb) (Hci) Product
ci
(BH)max
T (kG) kA/m (kOe) kA/m (kOe) kd/m3 (MGOe)
1.00-1.05 (10.0-
SmCo24 105) 740 (9.3) 1990 (25) 175-191 (22-24)
1.04-1.08 (10.4-
SmCo26 764 (9.6) 1990 (25) 191-207 (24-26)
10.8)
1.06-1.10 (10.6-
SmCo28 110 780 (9.8) 1990 (25) 207-223 (26-28)
1.08-1.12 (10.8-
SmCo30 112) 800 (10.0) 1990 (25) 223-239 (28-30)
1.10-1.14 (11.0-
SmCo32 11.4) 812 (10.2) 1990 (25) 239-255 (30-32)
Data sourced
from
manufacturer
datasheets.[6][7]
Table 3: Reported Coercivity of SmCos at Cryogenic Temperatures
Temperature (K) Intrinsic Coercivity (Hci) (T)

4.2 4.3

Data sourced from a research publication.[8]

Temperature Coefficients

The thermal stability of a permanent magnet is often quantified by its reversible temperature
coefficients of remanence (a(Br)) and intrinsic coercivity (B(Hci)). SmCo magnets have very low
temperature coefficients.[2] For cryogenic applications, it is important to note that these
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coefficients can vary with the temperature range. Some manufacturers provide temperature
coefficients for sub-zero temperatures.

Table 4: Typical Reversible Temperature Coefficients for Sintered SmCo Magnets

Temperature Range

Magnet Type °C) a(Br) (%I°C) B(Hci) (%I°C)
SmCos +20 to +150 -0.045 to -0.050 -0.28 t0 -0.30
Sm2Co17 +20 to +150 -0.030 to -0.035 -0.20t0 -0.30
Sm2Co17 (LTC*) -50 to +20 +0.005 to +0.012

LTC (Low

Temperature

Coefficient) grades
are specially
formulated with
additions of elements
like Gadolinium (Gd)
and Erbium (Er) to
minimize the change
in magnetic output

with temperature.[3][4]

Data compiled from
various datasheets.[3]
[6I[91[10][11]

Experimental Protocols for Cryogenic Magnetic
Characterization

The characterization of the magnetic properties of SmCo magnets at cryogenic temperatures is
typically performed using a Vibrating Sample Magnetometer (VSM).[12] A VSM operates on the
principle of Faraday's Law of Induction, where a sample vibrated in a uniform magnetic field
induces a voltage in a set of pick-up coils.[13][14] This induced voltage is proportional to the
magnetic moment of the sample.
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Instrumentation

A typical setup for cryogenic magnetic measurements includes:

» Vibrating Sample Magnetometer (VSM): The core instrument for measuring magnetic
moment.[12]

o Cryostat: A vacuum-insulated vessel that houses the sample and allows for cooling to
cryogenic temperatures. Modern systems often use cryocoolers (closed-cycle refrigerators),
eliminating the need for liquid cryogens like helium and nitrogen.[15]

e Superconducting Magnet: To generate the high magnetic fields required to saturate the high-
coercivity SmCo magnets.

o Temperature Controller: To precisely set and maintain the sample temperature.

e Lock-in Amplifier: To detect the small induced voltage from the pick-up coils with a high
signal-to-noise ratio.[15]

» Data Acquisition System: A computer and software to control the experiment and record the
data.

Sample Preparation

Proper sample preparation is crucial for accurate and repeatable measurements.

o Sample Form: The SmCo magnet sample can be in the form of a small cylinder, cube, or
powder. For bulk magnets, a representative sample is cut, typically with dimensions of a few
millimeters.

» Mounting: The sample is mounted on a sample holder, often made of a non-magnetic
material like quartz or brass, using a cryogenic-compatible adhesive or varnish to ensure
good thermal contact.[14] For powdered samples, they are typically packed into a non-
magnetic capsule.[14]

e Orientation: The sample is oriented with its magnetic easy axis parallel or perpendicular to
the applied magnetic field, depending on the desired measurement.
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Measurement Procedure

The following steps outline a typical procedure for measuring the magnetic hysteresis loop of
an SmCo magnet at a specific cryogenic temperature:

System Preparation: The cryostat is evacuated and cooled to the desired measurement
temperature (e.g., 77 K or 4.2 K).

o Sample Loading: The sample, mounted on the sample holder, is loaded into the VSM.

o Centering: The sample is precisely centered within the pick-up coils to maximize the induced
signal.

o Saturation: The superconducting magnet applies a strong positive magnetic field to fully
saturate the magnet.

o Hysteresis Loop Measurement: The magnetic field is then swept from the maximum positive
value, through zero, to a maximum negative value, and then back to the maximum positive
value. Throughout this sweep, the VSM measures the magnetic moment of the sample at
each field step.

o Data Acquisition: The magnetic moment versus applied magnetic field data is recorded by
the data acquisition system.

Data Analysis

The raw data of magnetic moment versus applied field is then processed to determine the key
magnetic properties:

 Remanence (Br): The magnetic moment at zero applied field, converted to magnetic flux
density.

« Intrinsic Coercivity (Hci): The applied field required to reduce the magnetization of the
sample to zero.

o Maximum Energy Product ((BH)max): Calculated from the second quadrant of the hysteresis
loop (the demagnetization curve).
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Visualizations
Temperature Dependence of Magnetic Properties

The following diagram illustrates the general trend of remanence (Br) and intrinsic coercivity
(Hci) for SmCo magnets as the temperature is decreased into the cryogenic range.

Temperature Dependence of Magnetic Properties of SmCo Magnets
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Caption: General trend of Br and Hci with decreasing temperature.

Experimental Workflow for Cryogenic Magnetic
Characterization

The flowchart below outlines the typical experimental workflow for characterizing the magnetic
properties of an SmCo magnet at cryogenic temperatures using a Vibrating Sample
Magnetometer (VSM).
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Experimental Workflow: Cryogenic VSM Measurement
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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